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For Researchers, Scientists, and Drug Development Professionals

Introduction

80-014B is a cationic lipid-like compound integral to the formulation of lipid nanopatrticles
(LNPs) for the efficient delivery of therapeutic payloads such as mMRNA, siRNA, and
CRISPR/Cas9 components. Its unique structure facilitates the encapsulation of nucleic acids
and promotes cellular uptake and endosomal escape, which are critical steps for the successful
intracellular delivery of genetic material. This document provides a comprehensive guide to the
proper storage, handling, and application of 80-O14B in a research and drug development
setting.

Physicochemical Properties and Storage

Proper storage and handling of 80-O14B are paramount to maintaining its chemical integrity
and functionality in downstream applications. The following table summarizes the key
physicochemical properties and recommended storage conditions.
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Property Data Reference(s)
Chemical Name 80-014B

Molecular Formula C35H70N20454

Molecular Weight 711.2 g/mol

CAS Number 1624618-01-4

Not specified; typically, an oily
Appearance or waxy solid at room

temperature.

Readily soluble in ethanol.

Miscible with other organic
Solubility solvents like chloroform and

DMSO. Poorly soluble in

agueous solutions.[1]

Neat Compound: Store at

-20°C in a tightly sealed
Recommended Storage container under an inert [2]

atmosphere (e.g., argon or

nitrogen).[2]

Stable for extended periods at
L ) Stabili -20°C as a neat compound.
ong-term Stabili
J Y Avoid repeated freeze-thaw

cycles once in solution.

In ethanol, stable for short-
term use when stored at

In-solution Stability -20°C. For aqueous
formulations (as LNPs), see
Section 5.0.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
80-014B. While a specific Safety Data Sheet (SDS) for 80-0O14B is not publicly available, the
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following guidelines are based on best practices for handling cationic lipids.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves (e.g., nitrile) when handling 80-O14B in its neat form
or in solution.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling the compound in volatile organic solvents like ethanol or chloroform.

Inhalation: Avoid inhaling dust or vapors.

Skin and Eye Contact: Avoid direct contact with skin and eyes. In case of contact, rinse the
affected area thoroughly with water for at least 15 minutes and seek medical attention if
irritation persists.

Spills: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for proper disposal.

Disposal: Dispose of 80-014B and any contaminated materials in accordance with local,
state, and federal regulations for chemical waste.

Experimental Protocols
Preparation of 80-O14B Stock Solution

A stock solution of 80-014B in ethanol is the starting point for most lipid nanopatrticle

formulations.

Materials:

80-014B (neat compound)
200-proof, anhydrous ethanol
Sterile, RNase-free microcentrifuge tubes or glass vials

Argon or nitrogen gas

Protocol:
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 Allow the vial of 80-014B to equilibrate to room temperature before opening to prevent
moisture condensation.

e Under a gentle stream of argon or nitrogen, weigh the desired amount of 80-O14B into a
sterile, RNase-free vial.

e Add the calculated volume of anhydrous ethanol to achieve the desired stock concentration
(e.g., 10 mg/mL or a specific molarity).

o Cap the vial tightly and vortex or sonicate briefly until the lipid is completely dissolved. The
solution should be clear.

» Store the stock solution at -20°C under an inert atmosphere. For frequent use, it is advisable
to prepare smaller aliquots to minimize freeze-thaw cycles.

Formulation of 80-O14B Lipid Nanoparticles (LNPs) for
Nucleic Acid Delivery

This protocol describes a general method for formulating LNPs using a microfluidic mixing
device. The ratios of lipids can be adjusted to optimize for specific applications.

Materials:

» 80-014B stock solution in ethanol

e Helper lipids:
o 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) in ethanol
o Cholesterol in ethanol

o 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]
(DMPE-PEG2000) in ethanol

e Nucleic acid (e.g., mMRNA, sgRNA/Cas9 RNP) in an acidic aqueous buffer (e.g., 50 mM
citrate buffer, pH 4.0)

 Dialysis buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)
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e Microfluidic mixing device (e.g., NanoAssemblr®)
» Dialysis cassette (e.g., 10 kDa MWCO)

Protocol:

o Prepare the Lipid Mixture:

o In a sterile, RNase-free tube, combine the lipid stock solutions in the desired molar ratio. A
common starting ratio for cationic lipid formulations is approximately 50:10:38.5:1.5 (80-
014B : DSPC : Cholesterol : DMPE-PEG2000).

o Ensure the final mixture is completely dissolved and clear.
e Prepare the Nucleic Acid Solution:

o Dilute the nucleic acid cargo to the desired concentration in the acidic aqueous buffer.
e Microfluidic Mixing:

o Set up the microfluidic mixing device according to the manufacturer's instructions.

o Load the lipid mixture (in ethanol) into one syringe and the nucleic acid solution (in
agueous buffer) into another syringe.

o Set the flow rate ratio, typically 3:1 (aqueous:ethanolic phase), and the total flow rate.

o Initiate the mixing process. The rapid mixing of the two phases will induce the self-
assembly of the LNPs, encapsulating the nucleic acid.

» Dialysis and Concentration:
o Transfer the collected LNP solution to a dialysis cassette.

o Perform dialysis against PBS (pH 7.4) at 4°C for at least 6 hours, with at least two buffer
changes, to remove the ethanol and exchange the buffer to a neutral pH.
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o After dialysis, the LNP solution can be concentrated if necessary using a centrifugal filter
unit.

 Sterilization and Storage:
o Sterilize the final LNP formulation by passing it through a 0.22 um filter.

o Store the LNP solution at 2-8°C for short-term storage (up to several weeks). For long-
term storage, consider freezing at -80°C with the addition of a cryoprotectant (e.g.,
sucrose or trehalose) to prevent aggregation.[2][3]

Characterization of 80-014B LNPs

It is essential to characterize the formulated LNPs to ensure quality and consistency.

Parameter Method Typical Expected Values

o ) 80-150 nm with a
Dynamic Light Scattering

Particle Size & PDI Polydispersity Index (PDI) <
(DLS)
0.2
) Electrophoretic Light Slightly negative to neutral at
Zeta Potential _
Scattering pH 7.4
Encapsulation Efficiency RiboGreen® Assay (for RNA) > 90%

Cryogenic Transmission
Morphology Electron Microscopy (Cryo- Spherical vesicles
TEM)

Visualization of Mechanisms and Workflows
Experimental Workflow for LNP Formulation
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Caption: Workflow for the formulation of 80-O14B lipid nanopatrticles.

Signaling Pathway: LNP-mediated CRISPR/Cas9
Delivery and Gene Editing
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Caption: Mechanism of 80-014B LNP-mediated delivery of CRISPR/Cas9 RNP.
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Conclusion

80-014B is a potent cationic lipid for the formulation of lipid nanoparticles for nucleic acid
delivery. Adherence to the storage, handling, and experimental protocols outlined in this guide
will help ensure the successful and reproducible application of this compound in research and
development. As with any formulation, optimization of lipid ratios and processing parameters
may be necessary to achieve the desired performance for a specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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